Cas no 2034208-19-8 (N-(5-cyclopropylpyridin-3-yl)methyl-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-3,5-bis(trifluoromethyl)benzamide
• CAS No: 2034208-19-8
• MF: C₁₈H₁₄F₆N₂O
• MW: 388.306985378265
• CID: 5869890
• PubChem ID: 122246902
• Update Time: 2025-10-29

N-(5-cyclopropylpyridin-3-yl)methyl-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-3,5-bis(trifluoromethyl)benzamide
• AKOS032464113
• N-[(5-cyclopropylpyridin-3-yl)methyl]-3,5-bis(trifluoromethyl)benzamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-3,5-bis(trifluoromethyl)benzamide
• 2034208-19-8
• F6573-4950

• Inchi： 1S/C18H14F6N2O/c19-17(20,21)14-4-12(5-15(6-14)18(22,23)24)16(27)26-8-10-3-13(9-25-7-10)11-1-2-11/h3-7,9,11H,1-2,8H2,(H,26,27)
• InChI Key： OMFFSNZDGORTDQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(NCC1=CN=CC(=C1)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 388.10103205g/mol
• Monoisotopic Mass: 388.10103205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-3,5-bis(trifluoromethyl)benzamide

Introduction to N-(5-cyclopropylpyridin-3-yl)methyl-3,5-bis(trifluoromethyl)benzamide (CAS No. 2034208-19-8)

N-(5-cyclopropylpyridin-3-ylmethyl)-3,5-bis(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034208-19-8, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates both pyridine and benzamide moieties, which are well-documented for their roles in various pharmacological applications.

The presence of cyclopropyl and trifluoromethyl substituents in the molecule introduces specific electronic and steric properties that can influence its interactions with biological targets. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity by providing a precise spatial orientation, while the trifluoromethyl groups contribute to lipophilicity and metabolic stability. These features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The benzamide core of N-(5-cyclopropylpyridin-3-ylmethyl)-3,5-bis(trifluoromethyl)benzamide is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules. Benzamides have been extensively studied for their roles in modulating various biological pathways, including pain perception, inflammation, and neurodegenerative diseases. The introduction of fluorinated aromatic rings further expands the pharmacological potential of this class of compounds.

The synthesis of N-(5-cyclopropylpyridin-3-ylmethyl)-3,5-bis(trifluoromethyl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps typically include the formation of the pyridine ring through condensation reactions, followed by the introduction of the cyclopropyl group via nucleophilic substitution. The final step involves the attachment of the benzamide moiety, which often requires protective group strategies to prevent unwanted side reactions.

The trifluoromethyl groups in the molecule are particularly significant from a medicinal chemistry perspective. These groups not only improve the compound's metabolic stability but also enhance its binding affinity to biological targets by increasing lipophilicity. This property is crucial for achieving effective drug delivery and prolonged pharmacological activity. Additionally, the presence of multiple fluorine atoms can influence the compound's electronic properties, making it more suitable for certain types of biological interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. For instance, molecules containing trifluoromethylbenzamide moieties have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural features of N-(5-cyclopropylpyridin-3-ylmethyl)-3,5-bis(trifluoromethyl)benzamide align well with these findings, suggesting that it may exhibit similar properties.

The compound's potential applications extend beyond neurological disorders. Preliminary research indicates that it may have therapeutic effects on inflammatory conditions and cancer by modulating key signaling pathways involved in these diseases. The pyridine ring, in particular, has been shown to interact with various enzymes and receptors, making it a versatile scaffold for drug design. By combining this with the benzamide moiety and fluorinated aromatic rings, researchers aim to develop molecules that can selectively target specific disease pathways.

In conclusion, N-(5-cyclopropylpyridin-3-ylmethyl)-3,5-bis(trifluoromethyl)benzamide (CAS No. 2034208-19-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic agents that address unmet medical needs.